N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C21H23NO3S2/c1-21(23,20-13-17-8-4-5-9-19(17)26-20)14-22-27(24,25)18-11-10-15-6-2-3-7-16(15)12-18/h4-5,8-13,22-23H,2-3,6-7,14H2,1H3
• InChI Key: GQWWBHXYTVTYPB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC2=C(CCCC2)C=C1)(C3=CC4=CC=CC=C4S3)O
• Molecular Formula: C21H23NO3S2
• Molecular Weight: 401.5 g/mol

Description

Benzo[b]thiophene is a heterocyclic compound that consists of a fused benzene and thiophene ring. It’s used in various fields, including medicinal chemistry, due to its diverse biological activities. Sulfonamides are a group of compounds containing a sulfonamide functional group (–S(=O)2–NH2). They are well known for their antimicrobial activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Techniques like NMR can provide information about the compound’s chemical environment.

Scientific Research Applications

Organic Electronics and Optoelectronics

• High-Mobility OFET Devices : 1Benzothieno3,2-bbenzothiophene (BTBT) is a champion molecule for high-mobility organic field-effect transistor (OFET) devices. .

Biomedical Applications

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Chemical Sensors and Analytical Chemistry

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Drug Discovery and Medicinal Chemistry

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzo[b]thiophene derivatives have been studied for their anticancer effects.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. For instance, some benzo[b]thiophene compounds are classified as having acute toxicity and can cause skin and eye irritation.

Future Directions

The future directions for research would depend on the compound’s properties and potential applications. For instance, benzo[b]thiophene derivatives have potential in the development of new anticancer agents.